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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of the metal-
organic framework (MOF) MIL-53(Fe). It covers its synthesis, structural characteristics, and
dynamic behavior, with a focus on its implications for drug delivery applications. Detailed
experimental protocols and structured data tables are presented to facilitate understanding and
replication.

Introduction to MIL-53(Fe)

MIL-53(Fe), a member of the Materials of Institut Lavoisier (MIL) series, is a three-dimensional
porous solid.[1] Its structure is composed of iron (Fe) oxide octahedra interconnected by 1,4-
benzenedicarboxylate (BDC) organic linkers.[1][2] This framework is renowned for its
"breathing" effect, a flexible structural transformation in response to external stimuli such as the
presence of guest molecules.[2] This unique characteristic, along with its low toxicity and
biodegradability, makes MIL-53(Fe) a promising candidate for various applications, particularly
in drug delivery.[3][4]

The fundamental structure of MIL-53(Fe) consists of one-dimensional infinite chains of corner-
sharing FeO4(OH)2 octahedra.[2] These inorganic chains are linked by the BDC molecules,
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creating a framework with diamond-shaped one-dimensional channels.[2][3]

Crystal Structure and Properties

The crystal structure of MIL-53(Fe) can exist in different phases, most notably the as-
synthesized (hydrated), dehydrated (closed-pore), and open-pore forms. The transition
between these phases is the basis of its breathing effect.

Crystallographic Data

The unit cell parameters of MIL-53(Fe) vary depending on its hydration state and the presence
of guest molecules. These variations are a direct consequence of the framework's flexibility.
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Note: Detailed unit cell parameters for the dehydrated orthorhombic phase are less consistently
reported in the literature but the transition to this phase is well-established.

Porosity and Surface Area
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The porosity and surface area of MIL-53(Fe) are highly dependent on its activation state (i.e.,
the removal of solvent molecules from the pores).

Property Value Conditions Reference
BET Surface Area 25 m3/g As-synthesized [7]
BET Surface Area 88.2 m3/g Optimized synthesis [8]
Pore Volume 0.01 cm3¥/g As-synthesized [7]
Micropore Volume

0.21 cmd/g - [9]
(CO2)

] Estimated from cell
Pore Size ~4.90 A and ~5.30 A [5]
parameters

Pore Size 17 A Medium pore size [7]

The seemingly low BET surface area when measured with nitrogen at 77 K can be attributed to
the narrow pore dimensions of the dehydrated form, which restricts nitrogen access.[7] Carbon
dioxide adsorption at higher temperatures can provide a more accurate assessment of the
microporosity.[9]

Thermal Stability

Thermogravimetric analysis (TGA) reveals the thermal stability of MIL-53(Fe). The material
typically shows an initial weight loss corresponding to the removal of solvent and water
molecules, followed by the decomposition of the organic linker at higher temperatures.

) Temperature Range o
Weight Loss Event C) Attribution Reference

Loss of water and
1st < 374 [10]
solvent molecules

Removal of structural
2nd 374 - 500 o [11]
organic ligands
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The framework of MIL-53(Fe) generally remains stable up to approximately 350-380°C.[7][9]

The "Breathing" Effect of MIL-53(Fe)

A key feature of MIL-53(Fe) is its structural flexibility, often termed the "breathing" effect. This
phenomenon involves a reversible contraction and expansion of the framework in response to
the adsorption and desorption of guest molecules.

Hydrated MIL-53(Fe) Heating / Vacuum
(as-synthesized, large pores) Exposure to water

Adsorption of guest
Dehydrated MIL-53(Fe) molecules (e.g., COz, drugs) Open-Pore MIL-53(Fe)

(closed pores) Desorption of guest (guest molecules in pores)
molecules

Click to download full resolution via product page
Caption: Logical diagram of the MIL-53(Fe) "breathing" effect.

This dynamic behavior is crucial for applications like drug delivery, as it allows for the
encapsulation of drug molecules and their subsequent controlled release.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and characterization of
MIL-53(Fe).

Synthesis of MIL-53(Fe)

A common method for synthesizing MIL-53(Fe) is through solvothermal or hydrothermal
techniques. The following protocol is a representative example.[12][13]
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Preparation

1. Mix FeCls-6H20, Terephthalic Acid,
and DMF in a Teflon autoclave.

Reaction

2. Heat the mixture in an oven
(e.g., 130-150°C for 12-16 hours).

Purification

3. Cool down and collect the solid
product by filtration.

:

4. Wash with methanol and distilled water.

:

5. Dry the final product in a vacuum oven.

Click to download full resolution via product page
Caption: Experimental workflow for the synthesis of MIL-53(Fe).

Materials:

Iron(lIl) chloride hexahydrate (FeClz-6H20)

Terephthalic acid (H2BDC)

N,N-Dimethylformamide (DMF)

Methanol (MeOH)
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¢ Distilled water
Procedure:

Dissolve iron(lll) chloride hexahydrate (e.g., 1.35 g, 5 mmol) and terephthalic acid (e.g., 0.83
g, 5 mmol) in N,N-dimethylformamide (e.g., 25 mL).[12]

Transfer the mixture to a Teflon-lined autoclave.

Heat the autoclave in an oven at a specified temperature (e.g., 150°C) for a designated time
(e.g., 16 hours).[5] The synthesis temperature and time can be varied to optimize
crystallinity.[12]

After cooling to room temperature, filter the resulting solid product.

Wash the collected solid thoroughly with methanol and distilled water to remove unreacted
precursors and solvent.[12]

Dry the final MIL-53(Fe) product in a vacuum oven (e.g., at 80-170°C for 12 hours).[5][12]

Characterization Techniques

4.2.1. X-ray Diffraction (XRD):

Purpose: To determine the crystal structure, phase purity, and crystallinity of the synthesized
MIL-53(Fe).

Methodology: Powder XRD patterns are typically recorded using a diffractometer with Cu Ka
radiation. Data is collected over a 20 range of 5-30°. The resulting diffraction peaks at
specific 26 values (e.g., 9.3°, 12.7°, 17.6°) are characteristic of the MIL-53(Fe) structure.[12]
[13]

4.2.2. Scanning Electron Microscopy (SEM):
e Purpose: To observe the morphology and particle size of the MIL-53(Fe) crystals.

» Methodology: A small amount of the dried sample is mounted on a stub and coated with a
conductive material (e.g., gold) before imaging in an SEM.
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4.2.3. Thermogravimetric Analysis (TGA):

e Purpose: To evaluate the thermal stability of the material and identify the temperature ranges
for solvent removal and framework decomposition.

o Methodology: A sample of MIL-53(Fe) is heated in a TGA instrument under a controlled
atmosphere (e.g., nitrogen or air) with a constant heating rate (e.g., 5 °C/min).[9] The weight
loss is recorded as a function of temperature.

4.2.4. Gas Adsorption Analysis:
e Purpose: To determine the surface area and pore characteristics of the activated MIL-53(Fe).

o Methodology: Nitrogen adsorption-desorption isotherms are measured at 77 K. The
Brunauer-Emmett-Teller (BET) method is used to calculate the specific surface area.[7] CO2z
adsorption at 273 K can be used to probe the microporosity.[9]

Applications in Drug Delivery

The flexible and porous nature of MIL-53(Fe) makes it an excellent candidate for drug delivery
systems.[3][14] Its ability to encapsulate therapeutic agents and release them in a controlled
manner is of significant interest.

For instance, MIL-53(Fe) has been shown to adsorb a significant amount of ibuprofen (up to
37.0 wt%).[3] The one-dimensional channels of its monoclinic crystal structure are thought to
facilitate the diffusion of drug molecules.[3] The release of the drug is often linked to the
biodegradation of the Fe-MOF in a physiological environment.[3] Studies have also explored
the loading of doxorubicin (DOX) for combined chemotherapy and chemodynamic therapy.[4]
[15]

Conclusion

MIL-53(Fe) is a metal-organic framework with a unique and dynamic crystal structure. Its
characteristic breathing effect, coupled with its biocompatibility, offers significant potential for
advanced applications, particularly in the field of drug delivery. A thorough understanding of its
synthesis, structural properties, and dynamic behavior, as outlined in this guide, is essential for
harnessing its full capabilities in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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crystal-structure-of-mil-53-fe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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